N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide

• Molecular Formula: C16H17ClN2O3S
• Molecular Weight: 352.8 g/mol
• IUPAC Name: N-[3-[[2-(2-chlorophenoxy)acetyl]amino]propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H17ClN2O3S/c17-12-5-1-2-6-13(12)22-11-15(20)18-8-4-9-19-16(21)14-7-3-10-23-14/h1-3,5-7,10H,4,8-9,11H2,(H,18,20)(H,19,21)
• InChI Key: RFAPARAWFFBKLA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)OCC(=O)NCCCNC(=O)C2=CC=CS2)Cl

Description

N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide, also known as CP-47,497, is a synthetic cannabinoid compound that was first synthesized in the 1990s. It belongs to the class of compounds known as cannabinoids, which are known to interact with the endocannabinoid system in the body. The endocannabinoid system is involved in a wide range of physiological processes, including pain sensation, mood regulation, and appetite control.

Mechanism of Action

The mechanism of action of N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide involves its binding to the CB1 receptor, which is located primarily in the brain and central nervous system. This binding leads to the activation of various signaling pathways, including the inhibition of adenylyl cyclase and the activation of mitogen-activated protein kinase (MAPK) and phosphoinositide 3-kinase (PI3K) pathways. These signaling pathways are involved in a wide range of physiological processes, including pain sensation, mood regulation, and appetite control.
Biochemical and Physiological Effects
N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain sensation in animal models of pain, and to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to affect appetite control, with some studies suggesting that it may have potential as an anti-obesity medication.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide in lab experiments is its high potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide is its potential for abuse and dependence, which can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research involving N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide. One area of interest is its potential as an anti-obesity medication, given its effects on appetite control. Another area of interest is its potential as an analgesic medication, given its effects on pain sensation. Additionally, further research is needed to better understand the long-term effects of N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide on the endocannabinoid system and its potential for abuse and dependence.

Synthesis Methods

The synthesis of N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide involves several steps, starting with the reaction of 2-chlorophenol with acetyl chloride to form 2-chloroacetophenone. This compound is then reacted with propylamine to form N-propyl-2-chloroacetophenone, which is then reacted with thiophene-2-carboxylic acid to form N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide. The final product is purified by recrystallization.

Scientific Research Applications

N-(3-{[(2-chlorophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been shown to bind to the CB1 receptor, which is one of the two main receptors in the endocannabinoid system. This binding leads to the activation of various signaling pathways that are involved in pain sensation, mood regulation, and appetite control.